Cas no 84249-39-8 ((S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine)

(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine structure
84249-39-8 structure
Product Name:(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine
CAS No:84249-39-8
MF:C13H13N3O2
MW:243.261222600937
MDL:MFCD00145247
CID:733808
PubChem ID:87572962
Update Time:2024-10-26

(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,5-nitro-N-[(1S)-1-phenylethyl]-
    • (S)-(-)-2-(alpha-Methylbenzylamino)-5-nitropyridine
    • 2-Pyridinamine, 5-nitro-N-(1-phenylethyl)-, (S)- (ZCI)
    • 5-Nitro-N-[(1S)-1-phenylethyl]-2-pyridinamine (ACI)
    • (-)-2-(α-Methylbenzylamino)-5-nitropyridine
    • MBANP
    • (S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine
    • RAKMWGKBCDCUDX-JTQLQIEISA-N
    • AKOS015840308
    • MFCD00145247
    • (s)-2-(alpha-methylbenzylamino)-5-nitropyridine
    • SCHEMBL15022761
    • 84249-39-8
    • M0985
    • (S)-(-)-2-(
    • 5-Nitro-N-[(1S)-1-phenylethyl]pyridin-2-amine
    • AS-66180
    • methylbenzylaminonitropyridine (MBANP)
    • Methylbenzylaminonitropyridine; 99%
    • A-Methylbenzylamino)-5-nitropyridine
    • W17512
    • (S)-5-Nitro-N-(1-phenylethyl)pyridin-2-amine
    • DTXSID50651980
    • CS-W012752
    • MDL: MFCD00145247
    • Inchi: 1S/C13H13N3O2/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(9-14-13)16(17)18/h2-10H,1H3,(H,14,15)/t10-/m0/s1
    • InChI Key: RAKMWGKBCDCUDX-JTQLQIEISA-N
    • SMILES: [C@@H](C1C=CC=CC=1)(C)NC1N=CC([N+](=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 243.100776666g/mol
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • Melting Point: 83 °C

(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Security Information

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